Cas no 1806016-25-0 (Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1806016-25-0
• MF: C₁₁H₉F₆NO₄
• MW: 333.183884382248
• CID: 4842160
• Update Time: 2025-07-24

Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C11H9F6NO4/c1-3-21-9(19)7-5(10(12,13)14)4-6(18-8(7)20-2)22-11(15,16)17/h4H,3H2,1-2H3
• InChI Key： UMLSPUQMHMOKSF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1C(=O)OCC)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate, with CAS No. 1806016-25-0, is a highly specialized organic compound that has garnered significant attention in the fields of agrochemicals and pharmaceuticals. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a methoxy group at position 2, a trifluoromethoxy group at position 6, and a trifluoromethyl group at position 4. Additionally, the carboxylate group at position 3 is esterified with an ethyl group, contributing to its unique chemical properties.

The synthesis of Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate involves a series of carefully designed chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex molecules. For instance, researchers have employed directed metallation techniques to install the trifluoromethyl and trifluoromethoxy groups onto the pyridine ring. These groups are known to enhance the stability and bioavailability of the compound, making it suitable for agricultural applications.

One of the most notable applications of this compound is in pest control. Studies have demonstrated that Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate exhibits potent insecticidal activity against a wide range of agricultural pests. Its ability to disrupt insect nervous systems has been attributed to its interaction with voltage-gated sodium channels. Recent research has further elucidated the molecular mechanisms underlying its insecticidal properties, paving the way for its optimization as a safer and more effective pesticide.

In addition to its pesticidal applications, this compound has shown promise in medicinal chemistry. The presence of electron-withdrawing groups such as trifluoromethyl and trifluoromethoxy enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. Researchers have explored its potential as an anticancer agent, particularly targeting pathways involved in cell proliferation and apoptosis. Preliminary in vitro studies have indicated significant cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for antitumor therapies.

The environmental impact of Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate has also been a subject of recent investigations. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in soil and water systems. However, its bioaccumulation potential remains a concern, particularly in aquatic organisms. Regulatory agencies have recommended further research to assess its long-term ecological effects and ensure sustainable use in agricultural practices.

From a toxicological perspective, recent studies have focused on understanding the acute and chronic toxicity profiles of this compound. Acute toxicity tests indicate low toxicity to mammals when administered via oral or dermal routes. However, chronic exposure studies are still underway to evaluate potential long-term health risks associated with occupational or environmental exposure.

In conclusion, Ethyl 2-methoxy-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1806016-25-0) represents a versatile compound with significant potential in both agricultural and medicinal fields. Its unique chemical structure endows it with desirable properties such as high stability and bioavailability, making it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its applications and safety profiles, this compound is poised to play an increasingly important role in addressing global challenges in pest control and human health.